4-(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 4-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethyl]-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C17H15ClF3N3O2/c18-11-6-10(17(19,20)21)7-23-14(11)22-3-4-24-15(25)12-8-1-2-9(5-8)13(12)16(24)26/h1-2,6-9,12-13H,3-5H2,(H,22,23)
• InChI Key: ZHIKENOIXWFNSP-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)CCNC4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C17H15ClF3N3O2
• Molecular Weight: 385.8 g/mol

Description

The compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. TFMP derivatives are used in the protection of crops from pests and have applications in the pharmaceutical and veterinary industries. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Scientific Research Applications

Synthesis and Structural Characterization

• A study detailed the acylation of pyrrolidine-2,4-diones, showing methodologies that could be applicable for synthesizing derivatives of the specified compound. The research emphasized the efficient protocol involving boron trifluoride–diethyl ether as a Lewis acid for the synthesis of 3-acyltetramic acids, which could be relevant for producing derivatives of the compound (Jones et al., 1990).

Potential Psychotropic and Anti-HIV Applications

• Research into amino derivatives of similar tricyclic dione compounds has suggested potential psychotropic and/or anti-HIV activities. This indicates a broader scope of research applications for derivatives of the specified compound, focusing on their potential therapeutic effects (Kossakowski et al., 2006).

Beta-Adrenolytic Potential

• Another study synthesized aminoalkanol derivatives of similar compounds, evaluating their pharmacological profiles for affinities at beta-adrenoceptors. The research provides insights into the possible use of the specified compound's derivatives in exploring new beta-adrenolytics (Kossakowski & Wojciechowska, 2006).

Antimicrobial Activity

• Derivatives of 10-(diphenylmethylene)-4-azatricyclo[5.2.1.0^2,6^]dec-8-ene-3,5-dione, a compound with a similar structural motif to the specified compound, have been evaluated for antibacterial and antifungal activities. This suggests a potential application of the specified compound in antimicrobial research (Stefanska et al., 2010).

Chemical Modification and Reactivity

• Studies focusing on the chemical reactivity and modification of similar tricyclic dione compounds offer insights into synthetic pathways that could be adapted for the specified compound. These methodologies could facilitate the production of novel derivatives with varied biological activities (Vigante et al., 2015).